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Abstract
The hygroscopic nature of an active pharmaceutical ingredient (API) is a critical attribute that

significantly influences its stability, processing, and overall therapeutic efficacy. This technical

guide provides a comprehensive analysis of the hygroscopicity of various solid-state forms of

BMS-817399, a former candidate for the treatment of rheumatoid arthritis. The document

details the characterization of its unstable monohydrate form (Form 1) and a subsequently

discovered stable anhydrous form (Form 2), presenting key data on their behavior under

varying humidity conditions. Detailed experimental protocols and workflow visualizations are

provided to offer a thorough understanding for drug development professionals.

Introduction: The Challenge of Physical Instability
The solid-state form of an API is fundamental to the stability and delivery of a drug product.[1]

Crystalline solids are generally preferred for their stability, but they can exist in various forms

such as polymorphs, hydrates, or solvates, each with unique physicochemical properties.[1][2]

[3] BMS-817399 was initially identified as a monohydrate, designated as Form 1.[1][4][5][6]

However, this form was found to be physically unstable, with its crystal structure changing in

response to variations in relative humidity (RH) and temperature.[1][4][5][6] This instability

poses a significant challenge for pharmaceutical development, necessitating the identification
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of a more robust and stable crystalline form. This guide details the investigation into the

hygroscopic properties of Form 1 and the successful identification and characterization of a

stable anhydrous form, Form 2.

Characterization of BMS-817399 Forms
Investigations revealed the existence of three distinct forms of BMS-817399 under the

conditions studied:

Form 1: The initially identified monohydrate. Thermal analysis confirmed that a weight loss of

approximately 3.8% occurs upon heating, corresponding to the loss of one water molecule

per molecule of the compound.[1] This dehydration is associated with a structural

transformation.[1]

Form 1A: An anhydrous form created by dehydrating Form 1, for instance, by heating under

vacuum.[1] Slurrying Form 1 in solvents like ethanol, isopropanol, or acetonitrile also

resulted in its conversion to Form 1A.[1]

Form 2: A novel, anhydrous crystalline form discovered during cooling crystallization from an

acetonitrile solution.[1][4] Subsequent analysis confirmed this form to be physically stable,

even at elevated humidity.[1][4][6]

The workflow for identifying and characterizing these forms is visualized below.
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Experimental workflow for the characterization of BMS-817399 forms.

Experimental Protocols
The characterization of BMS-817399 forms involved several standard solid-state analysis

techniques. The key methodology for assessing hygroscopicity was Dynamic Vapor Sorption

(DVS).

Solid-Phase Characterization
X-Ray Diffraction (XRD): A Malvern PANalytical Empyrean platform with copper radiation

was used to characterize the solid forms under ambient conditions (~40% RH), confirming

the distinct crystal structures of Form 1, Form 1A, and Form 2.[1]

Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA): These

thermal analyses were performed to understand the hydration state and thermal stability of

the forms. TGA data for Form 1 showed a weight loss of ~3.8%, confirming it as a

monohydrate.[1] DSC and TGA analyses confirmed that Form 2 was anhydrous.[1][4][6]

Dynamic Vapor Sorption (DVS) Protocol
DVS is a gravimetric technique that measures the amount of vapor absorbed or desorbed by a

sample under controlled temperature and relative humidity conditions.[7][8][9] This method was

crucial for quantifying the hygroscopic behavior of the BMS-817399 forms.

Instrument: DVS-Advantage (Surface Measurement Systems).[1]

Sample Mass: Approximately 15 mg of the sample was used for each experiment.[1]

Pre-treatment: All samples were pre-treated at 30 °C for 2 hours under a 200 SCCM nitrogen

flow to ensure a consistent starting state.[1]

Methodology: The samples were exposed to varying water vapor partial pressures, cycling

the relative humidity between 0% and 95% at a constant temperature of 30 °C.[1]

Equilibrium Criteria: Equilibrium at each humidity step was defined as a weight change of

less than 0.003% per minute.[1]
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Hygroscopicity Data and Form Stability
The DVS experiments revealed significant differences in the hygroscopic behavior and stability

of Form 1 and Form 2.

Table 1: Comparative Summary of BMS-817399 Forms

Property Form 1 (Monohydrate) Form 2 (Anhydrous)

Hydration State
Monohydrate (~3.8% water

content)[1]
Anhydrous[1][4][6]

Hygroscopic Behavior

Water content varies with

relative humidity.[1][4] Water

lost at low RH is reversibly

recovered at higher RH.[1]

Becomes hygroscopic at

elevated relative humidity.[1][4]

[6]

Physical Stability

Physically unstable; crystal

structure changes with

variations in relative humidity.

[1][4][5][6]

Exhibits physical stability; no

change in crystal form

confirmed by XRD after

humidity cycling.[1][4][6]

The reversible water uptake and loss in Form 1 indicate a structural dependence on the

ambient humidity, confirming its physical instability. In contrast, while Form 2 does absorb some

water at high RH, it does not undergo a phase transformation, demonstrating its superior

physical stability.[1]

Form 1
(Monohydrate, Unstable)

Form 1A
(Anhydrous, Intermediate)

  Low RH /
  Vacuum Drying

Form 2
(Anhydrous, Stable)

Recrystallization
(Acetonitrile)High RH  
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Relationship and transformation pathways of BMS-817399 forms.

Conclusion
The investigation into the solid-state properties of BMS-817399 successfully addressed the

challenge of physical instability associated with its initial monohydrate form (Form 1).

Form 1 was confirmed to be an unstable monohydrate, with its water content and crystal

structure being highly sensitive to environmental humidity.[1]

A new anhydrous crystalline form, Form 2, was discovered through recrystallization in

acetonitrile.[1][4]

Dynamic Vapor Sorption analysis demonstrated that while Form 2 exhibits some

hygroscopicity at high relative humidity, it remains structurally stable, unlike Form 1.[1][4][6]

This comprehensive characterization identifies Form 2 as the physically stable form of BMS-
817399, making it a much more suitable candidate for further pharmaceutical development.

This work underscores the critical importance of thorough solid-state characterization and

hygroscopicity assessment in selecting a viable API form for a robust drug product.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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